55-91-4

Diisopropyl fluorophosphate

In Stock

• CAS RN:
• 55-91-4

• Formula:
• C6H14FO3P

• InChI:
• InChI=1S/C6H14FO3P/c1-5(2)9-11(7,8)10-6(3)4/h5-6H,1-4H3

• InChIKey:
• MUCZHBLJLSDCSD-UHFFFAOYSA-N

• Diisopropyl fluorophosphate is a dialkyl phosphate.
  Isofluorphate appears as oily liquid. Clear, colorless or faintly yellow liquid. This material is used as a research tool in neuroscience for its ability to inhibit cholinesterase (by phosphorylation) on an acute/sub-acute basis and to produce a delayed neuropathy. An insecticide. Used in Germany as a basis for "nerve gases". (EPA, 1998)
  Isoflurophate, also known as DFP or fluostigmine, belongs to the class of organic compounds known as phosphate esters. These are organic compounds containing phosphoric acid ester functional group, with the general structure R1P(=O)(R2)OR3. R1, R2 = O, N, or halogen atom;  R3 = organyl group. Isoflurophate is a drug which is used for use in the eye to treat certain types of glaucoma and other eye conditions, such as accommodative esotropia. Isoflurophate exists as a solid, slightl...

3'-Fluoro-4'-methoxyacetophenone

In Stock

• CAS RN:
• 455-91-4

• Formula:
• C9H9FO2

• InChI:
• InChI=1S/C9H9FO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3

• InChIKey:
• LQASUDVYVOFKNK-UHFFFAOYSA-N

• 3′ -Fluoro-4′ -methoxyacetophenone can be prepared by Friedel-Crafts reaction of o-fluoroanisole with acetic anhydride.
  
  

N4-Acetylsulfaphenazole

In Stock

• CAS RN:
• 855-91-4

• Formula:
• C17H16N4O3S

• InChI:
• InChI=1S/C17H16N4O3S/c1-13(22)19-14-7-9-16(10-8-14)25(23,24)20-17-11-12-18-21(17)15-5-3-2-4-6-15/h2-12,20H,1H3,(H,19,22)

• InChIKey:
• PSFOMYYDCTXBHG-UHFFFAOYSA-N

• N4-Acetylsulfaphenazole is a member of pyrazoles and a sulfonamide.

3-Benzyl-6-bromo-3,4-dihydro-2H-benzo[e][1,3]oxazine

Usually In Stock

• CAS RN:
• 55955-91-4

• Formula:
• C15H14BrNO

• InChI:
• InChI=1S/C15H14BrNO/c16-14-6-7-15-13(8-14)10-17(11-18-15)9-12-4-2-1-3-5-12/h1-8H,9-11H2

• InChIKey:
• FURVLZKWBDTECA-UHFFFAOYSA-N

• 3-Benzyl-6-bromo-3,4-dihydro-2H-benzo[e][1,3]oxazine is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.187. The purity is usually 95%.

5-Phenethyl-1H-[1,2,4]triazol-3-ylamine

In Stock

• CAS RN:
• 76955-91-4

• Formula:
• C10H12N4

• InChI:
• InChI=1S/C10H12N4/c11-10-12-9(13-14-10)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,11,12,13,14)

• InChIKey:
• VGNXNFZVKIYJKE-UHFFFAOYSA-N

• 5-Phenethyl-1H-[1,2,4]triazol-3-ylamine is a useful research compound. Its molecular formula is C10H12N4 and its molecular weight is 188.23 g/mol. The purity is usually 95%.

5-Undecylbenzene-1,3-diol

• CAS RN:
• 34155-91-4

• Formula:
• C17H28O2

• InChI:
• InChI=1S/C17H28O2/c1-2-3-4-5-6-7-8-9-10-11-15-12-16(18)14-17(19)13-15/h12-14,18-19H,2-11H2,1H3

• InChIKey:
• SXRLJXDYAKBNRZ-UHFFFAOYSA-N

• 5-Undecylbenzene-1,3-diol is a natural product found in Aegiceras corniculatum and Persoonia elliptica with data available.

1-(5-amino-3,4-dihydroisoquinolin-2(1H)-yl)ethanone

• CAS RN:
• 115955-91-4

• Formula:
• C11H14N2O

• InChI:
• InChI=1S/C11H14N2O/c1-8(14)13-6-5-10-9(7-13)3-2-4-11(10)12/h2-4H,5-7,12H2,1H3

• InChIKey:
• LSQAAGNBPRYRRU-UHFFFAOYSA-N

• 1-(5-amino-3,4-dihydroisoquinolin-2(1H)-yl)ethanone is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.

Ethyl 4-(2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 864855-91-4

• Formula:
• C17H20N4O3S2

• InChI:
• InChI=1S/C17H20N4O3S2/c1-2-24-17(23)21-10-8-20(9-11-21)14(22)12-25-16-18-15(19-26-16)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3

• InChIKey:
• USGWPRCSADVDIE-UHFFFAOYSA-N

• Ethyl 4-(2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H20N4O3S2 and its molecular weight is 392.49. The purity is usually 95%.

N-allyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953155-91-4

• Formula:
• C14H13FN2O2

• InChI:
• InChI=1S/C14H13FN2O2/c1-2-7-16-14(18)9-12-8-13(19-17-12)10-3-5-11(15)6-4-10/h2-6,8H,1,7,9H2,(H,16,18)

• InChIKey:
• IEHYXXBLPLIUIE-UHFFFAOYSA-N

• N-allyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.268. The purity is usually 95%.

1-[3,5-Bis(trifluoromethyl)phenyl]-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one

In Stock

• CAS RN:
• 898755-91-4

• Formula:
• C18H20F6O3

• InChI:
• InChI=1S/C18H20F6O3/c1-16(2)9-26-15(27-10-16)5-3-4-14(25)11-6-12(17(19,20)21)8-13(7-11)18(22,23)24/h6-8,15H,3-5,9-10H2,1-2H3

• InChIKey:
• ACSUTRWEBANKCN-UHFFFAOYSA-N

• 1-[3,5-Bis(trifluoromethyl)phenyl]-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one is a useful research compound. Its molecular formula is C18H20F6O3 and its molecular weight is 398.3 g/mol. The purity is usually 95%.

1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine

• CAS RN:
• 903855-91-4

• Formula:
• C22H23N3O5S2

• InChI:
• InChI=1S/C22H23N3O5S2/c1-28-17-4-2-16(3-5-17)19-15-31-22(23-19)24-8-10-25(11-9-24)32(26,27)18-6-7-20-21(14-18)30-13-12-29-20/h2-7,14-15H,8-13H2,1H3

• InChIKey:
• LQVOOHHOMTXLQP-UHFFFAOYSA-N

• 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine is a useful research compound. Its molecular formula is C22H23N3O5S2 and its molecular weight is 473.6g/mol. The purity is usually 95%.

3-(3,4-Difluorobenzenesulfonamido)propanoic acid

In Stock

• CAS RN:
• 746655-91-4

• Formula:
• C9H9F2NO4S

• InChI:
• InChI=1S/C9H9F2NO4S/c10-7-2-1-6(5-8(7)11)17(15,16)12-4-3-9(13)14/h1-2,5,12H,3-4H2,(H,13,14)

• InChIKey:
• FOIFMFUVGLKIPE-UHFFFAOYSA-N

• 3-(3,4-Difluorobenzenesulfonamido)propanoic acid is a useful research compound. Its molecular formula is C9H9F2NO4S and its molecular weight is 265.24 g/mol. The purity is usually 95%.

1,5-dimethyl-4-nitro-1H-pyrazole-3-carbohydrazide

Usually In Stock

• CAS RN:
• 1001755-91-4

• Formula:
• C6H9N5O3

• InChI:
• InChI=1S/C6H9N5O3/c1-3-5(11(13)14)4(6(12)8-7)9-10(3)2/h7H2,1-2H3,(H,8,12)

• InChIKey:
• BZJWAICWGPDVMF-UHFFFAOYSA-N

• 1,5-dimethyl-4-nitro-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C6H9N5O3 and its molecular weight is 199.17. The purity is usually 95%.

3-(3,4-Difluorophenyl)-3-methylpyrrolidine

In Stock

• CAS RN:
• 1247155-91-4

• Formula:
• C11H13F2N

• InChI:
• InChI=1S/C11H13F2N/c1-11(4-5-14-7-11)8-2-3-9(12)10(13)6-8/h2-3,6,14H,4-5,7H2,1H3

• InChIKey:
• RNRXRZJYFVEGCC-UHFFFAOYSA-N

• 3-(3,4-Difluorophenyl)-3-methylpyrrolidine is a useful research compound. Its molecular formula is C11H13F2N and its molecular weight is 197.229. The purity is usually 95%.

(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)(3-methoxyphenyl)methanone

In Stock

• CAS RN:
• 1797655-91-4

• Formula:
• C18H23N5O2

• InChI:
• InChI=1S/C18H23N5O2/c1-21(2)15-12-17(20-19-13-15)22-7-9-23(10-8-22)18(24)14-5-4-6-16(11-14)25-3/h4-6,11-13H,7-10H2,1-3H3

• InChIKey:
• KQCNIAOSOXITSN-UHFFFAOYSA-N

• (4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)(3-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.

1-(propan-2-yl)-4-{4-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)oxy]but-2-yn-1-yl}piperazine

In Stock

• CAS RN:
• 2549055-91-4

• Formula:
• C21H31N7O

• InChI:
• InChI=1S/C21H31N7O/c1-17(2)27-12-10-26(11-13-27)7-3-4-14-29-18-5-8-28(9-6-18)21-19-15-24-25-20(19)22-16-23-21/h15-18H,5-14H2,1-2H3,(H,22,23,24,25)

• InChIKey:
• LJEMFWLKMPXORJ-UHFFFAOYSA-N

• 1-(propan-2-yl)-4-{4-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)oxy]but-2-yn-1-yl}piperazine is a useful research compound. Its molecular formula is C21H31N7O and its molecular weight is 397.5 g/mol. The purity is usually 95%.